Cas no 1248799-94-1 (Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate
• CAS No: 1248799-94-1
• MF: C₆H₉ClO₄S
• MW: 212.651260137558
• CID: 5158000
• PubChem ID: 61726044
• Update Time: 2026-03-04

Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate
• methyl rac-(1s,3s)-3-(chlorosulfonyl)cyclobutane-1-carboxylate
• methyl 3-chlorosulfonylcyclobutane-1-carboxylate
• trans-Methyl 3-(chlorosulfonyl)cyclobutanecarboxylate
• METHYL TRANS-3-(CHLOROSULFONYL)CYCLOBUTANE-1-CARBOXYLATE
• AT13318
• AT20646
• trans-Methyl3-(chlorosulfonyl)cyclobutanecarbox
• Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate

• Inchi： 1S/C6H9ClO4S/c1-11-6(8)4-2-5(3-4)12(7,9)10/h4-5H,2-3H2,1H3
• InChI Key： WTZPZRVIYDYSNZ-UHFFFAOYSA-N
• SMILES： ClS(C1CC(C(=O)OC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 0.8
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate

Comprehensive Overview of Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate (CAS No. 1248799-94-1)

Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate (CAS No. 1248799-94-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical synthesis, agrochemical development, and advanced material science. This cyclobutane derivative is characterized by its unique molecular structure, which combines a chlorosulfonyl group and a methyl carboxylate moiety. Such structural features make it a versatile intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds and functional materials.

The compound's CAS No. 1248799-94-1 is often searched by researchers and chemists seeking high-purity reagents for targeted applications. Recent trends in organic chemistry highlight the growing demand for cyclobutane-based building blocks, as they offer enhanced stability and reactivity compared to linear or aromatic analogs. This aligns with the broader industry shift toward sustainable and efficient synthetic methodologies, where Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate plays a pivotal role.

One of the most frequently asked questions about this compound revolves around its synthetic applications. For instance, it serves as a key precursor in the preparation of sulfonamide derivatives, which are widely used in drug discovery. The chlorosulfonyl group enables facile nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Additionally, its methyl ester functionality provides a handle for further transformations, such as hydrolysis or transesterification, making it a valuable tool for medicinal chemists.

Another hot topic in the scientific community is the compound's role in green chemistry. Researchers are increasingly exploring ways to minimize waste and reduce energy consumption in synthetic processes. Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate has been investigated as a potential candidate for atom-economical reactions, where its high reactivity can lead to shorter reaction times and higher yields. This aligns with the global push toward sustainable chemical manufacturing.

From a commercial perspective, the compound's supply chain and pricing trends are also of interest. Due to its niche applications, CAS No. 1248799-94-1 is typically produced in limited quantities by specialized manufacturers. However, as demand grows for cyclobutane derivatives in drug development, suppliers are scaling up production to meet the needs of the pharmaceutical and agrochemical industries.

In summary, Methyl 3-(chlorosulfonyl)cyclobutane-1-carboxylate (CAS No. 1248799-94-1) is a multifaceted compound with broad utility in modern chemistry. Its unique structural features, combined with its relevance to sustainable synthesis and drug discovery, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in advancing synthetic methodologies and industrial applications.